Cas no 2034398-93-9 (3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide)

• Product Name: 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide
• CAS No: 2034398-93-9
• MF: C₁₄H₁₈BrNO₂S
• MW: 344.267221927643
• CID: 5551823
• Update Time: 2025-06-14

3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide

• Inchi： 1S/C14H18BrNO2S/c1-18-14(5-7-19-8-6-14)10-16-13(17)11-3-2-4-12(15)9-11/h2-4,9H,5-8,10H2,1H3,(H,16,17)
• InChI Key： MARIZCNLAXHLDP-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)CCSCC1)(=O)C1=CC=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide

Research Brief on 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide (CAS: 2034398-93-9): Recent Advances and Applications

The compound 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide (CAS: 2034398-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the bromobenzamide moiety and the 4-methoxythiane ring, make it a promising scaffold for further pharmacological exploration.

Recent studies have highlighted the role of 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide in modulating specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of protein-protein interactions (PPIs) involved in inflammatory responses. The compound exhibited nanomolar affinity for its target, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its pharmacokinetic properties, such as metabolic stability and membrane permeability, were found to be favorable in preclinical models.

The synthesis of 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide has also been optimized in recent work. A 2024 publication in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions to introduce the bromo-substituent efficiently. This advancement not only improves the scalability of production but also opens avenues for structural modifications to enhance biological activity or reduce off-target effects.

Beyond its direct pharmacological applications, 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide has been utilized as a chemical probe in mechanistic studies. Researchers have employed this compound to elucidate the role of specific molecular interactions in disease pathways, particularly in oncology and neurodegenerative disorders. Its ability to selectively bind to certain protein domains has made it a valuable tool for target validation and drug discovery efforts.

Looking forward, the development of derivatives based on the 3-bromo-N-[(4-methoxythian-4-yl)methyl]benzamide scaffold appears promising. Several research groups are currently investigating structural analogs with improved potency and selectivity, as well as enhanced drug-like properties. The compound's versatility and demonstrated biological activity position it as a significant focus area in medicinal chemistry research for the coming years.